Cas no 1261753-50-7 (Methyl 3-iodo-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-iodo-2-(trifluoromethyl)benzoate
• CAS No: 1261753-50-7
• MF: C₉H₆F₃IO₂
• MW: 330.042425632477
• CID: 4964404
• Update Time: 2025-09-23

Methyl 3-iodo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-iodo-2-(trifluoromethyl)benzoate
• Methyl 3-iodo-2-(trifluoromethyl)benzoate

• Inchi： 1S/C9H6F3IO2/c1-15-8(14)5-3-2-4-6(13)7(5)9(10,11)12/h2-4H,1H3
• InChI Key： BZLISERMKPKXPW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)OC)=C1C(F)(F)F

Computed Properties

• Exact Mass: 329.93646 g/mol
• Monoisotopic Mass: 329.93646 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3
• Molecular Weight: 330.04